- Double Deprotonation of Pyridinols Generates Potent Organic Electron-Donor Initiators for Haloarene-Arene CouplingAngewandte Chemie, 2016, 55(14), 4492-4496,
Cas no 917-58-8 (Potassium ethoxide)
Potassium ethoxide is a drug,
English Name: potassium ethoxide
English alias: potassium ethoxide solution< Br > potassium ethanolate< Br>potassium ethylate< Br>
English Name: potassium ethoxide
English alias: potassium ethoxide solution< Br > potassium ethanolate< Br>potassium ethylate< Br>
Potassium ethoxide structure
Potassium ethoxide
Potassium ethoxide Properties
Names and Identifiers
-
- Potassium ethoxide
- Potassium ethoxide solution
- potassium ethanolate
- Potassium ethylate
- Ethanol, potassium salt (9CI)
- Ethyl alcohol, potassium salt (8CI)
- Potassium ethoxide (6CI, 7CI)
- UN3206
- Q1722301
- EINECS 213-029-0
- DTXSID10890530
- MFCD00054277
- Potassium ethoxide, 24 % in ethanol (DN w/ 5% toluene)
- KOC2H5
- Ethanol, potassium salt
- DTXCID301030661
- KOEt
- Potassium Ethanolate; Potassium Ethylate; Ethyl Alcohol, Potassium Salt; Ethanol, Potassium Salt;
- 917-58-8
- potassium;ethanolate
- NS00079567
- Ethanol, potassium salt (1:1)
- EC 213-029-0
- EtOK
- +Expand
-
- MFCD00054277
- SCDCLZHHMXQHJI-UHFFFAOYSA-N
- 1S/C2H6O.K/c1-2-3;/h3H,2H2,1H3;/q;-1
- CCO.[K-]
Computed Properties
- 83.99770
- 0
- 1
- 0
- 83.998
- 4
- 6
- 0
- 0
- 0
- 0
- 0
- 2
- nothing
- nothing
- 0
- 23.1A^2
Experimental Properties
- 0.43680
- 23.06000
- n20/D 1.39
- It reacts vigorously with water.
- -78.5°C (rough estimate)
- 250°C (dec.)
- 70 °F
- Soluble in ethanol, ether
- White solid
- Stable, but highly flammable. Reacts violently with water. Contact with damp air may lead to heating of the solid, which could in turn ignite it, or materials with which it is in contact. Incompatible with air, water, moisture, acids, acid chlorides, acid anhydrides, oxidizing agents, reducing agents.
- Not determined
- Moisture Sensitive
- 0.894 g/mL at 25 °C
Potassium ethoxide Security Information
- GHS02 GHS05
- 1
- 3
- S8-S16-S26-S43-S45-S36/37/39
- II
- R11; R14; R34
- F C
- UN 3274 3/PG 2
- H251-H314
- P235 + P410-P280-P305 + P351 + P338-P310
- Flammable area
- II
- 11-14-34
- Danger
- Yes
- 3
Potassium ethoxide Customs Data
- 2942000000
-
China Customs Code:
2942000000
Potassium ethoxide Synthesis
Synthetic Circuit 1
Synthetic Circuit 2
Synthetic Circuit 3
Reaction Conditions
1.1 Reagents: Potassium hydride , 18-Crown-6 Solvents: Tetrahydrofuran ; 1 h, 20 °C
Reference
- Ring-opening polymerization of β-butyrolactone in the presence of alkali metal salts: investigation of initiation course and determination of polymers structure by MALDI-TOF mass spectrometryPolymer Bulletin (Heidelberg, 2019, 76(10), 4951-4966,
Synthetic Circuit 4
Reaction Conditions
Reference
- Development of a Green and Sustainable Manufacturing Process for Gefapixant Citrate (MK-7264) Part 3: Development of a One-Pot Formylation-Cyclization Sequence to the Diaminopyrimidine CoreOrganic Process Research & Development, 2020, 24(11), 2462-2477,
Potassium ethoxide Raw materials
Potassium ethoxide Preparation Products
Potassium ethoxide Related Literature
-
K. Mackenzie J. Chem. Soc. 1962 457
-
2. 814. Carotenoids and related compounds. Part VIII. Novel syntheses of echinenone and canthaxanthinM. Akhtar,B. C. L. Weedon J. Chem. Soc. 1959 4058
-
Katherine A. Blackford,Julia C. Greenbaum,Nikita S. Redkar,Nelson T. Gaillard,Max R. Helix,Anne M. Baranger Chem. Educ. Res. Pract. 2023 24 828
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Sridhar Vadahanambi,Ho-Hwan Chun,Kwang Hyo Jung,Hyun Park RSC Adv. 2016 6 38112
-
5. On the reaction between potassium ethoxide and 3-amino-4-benzoylfurazan: the crystal structure of the intermediate, 5-phenyl-1,2,4-oxadiazole-3-carboxamideDavide Viterbo,Rosella Calvino,Anna Serafino J. Chem. Soc. Perkin Trans. 2 1980 1096
-
6. Meisenheimer adduct formation between 2,4-dinitrophenetole and ethanolic alkali ethoxide solutions: the course of the acidity function J E and thermodynamic solvent isotope effects
-
7. Dual-stimuli-responsive glycopolymer bearing a reductive and photo-cleavable unit at block junctionJia-You Fang,Yin-Ku Lin,Shiu-Wei Wang,Yung-Ching Yu,Ren-Shen Lee RSC Adv. 2016 6 107669
-
Wm. Dittmar,Geo. Cranston J. Chem. Soc. 1869 22 441
-
S. F. Acree Trans. Faraday Soc. 1919 15 18